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Compound of Interest

Compound Name: Lansoprazole sulfide

Cat. No.: B1674483 Get Quote

Introduction
Lansoprazole Sulfide, identified by CAS Registry Number 103577-40-8, is a crucial organic

molecule in pharmaceutical science.[1] It serves as the immediate precursor in the synthesis of

Lansoprazole, a widely used proton pump inhibitor for treating acid-related stomach and

esophageal conditions.[2][3] Furthermore, Lansoprazole Sulfide is also an active metabolite

of Lansoprazole, formed in the body via cytochrome P450 enzymes.[4][5] Beyond its role as a

synthetic intermediate, the compound itself has demonstrated potential biological activities,

including anti-cancer and anti-tuberculous properties, making it a subject of interest for drug

development professionals.[4][5] This guide provides a detailed overview of its synthesis,

characterization, and relevant experimental protocols for researchers and scientists.

Physicochemical and Spectroscopic Data
The fundamental properties of Lansoprazole Sulfide have been well-documented. It is a white

to light yellow crystalline powder.[6] Quantitative data regarding its physical and spectroscopic

characteristics are summarized in the tables below. It is noteworthy that the reported melting

point varies across different sources, which may be attributable to differences in crystalline

form or purity.

Table 1: Physicochemical Properties of Lansoprazole
Sulfide
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Property Value Source(s)

CAS Registry Number 103577-40-8 [1]

Molecular Formula C₁₆H₁₄F₃N₃OS [1][7]

Molecular Weight 353.36 g/mol [1][7]

Monoisotopic Mass 353.08096774 Da [8]

Appearance
White to Light yellow to Light

orange powder/crystal
[6]

Melting Point 126-128 °C [1]

142-144 °C [7][9]

149-150 °C [10]

Solubility Soluble in Methanol, DMSO [7][9]

Table 2: Spectroscopic Data for Lansoprazole Sulfide
Technique Data Source(s)

UV-Vis λmax: 292 nm (in Ethanol)

Mass Spectrometry Exact Mass: 353.08096774 [8]

¹H NMR, ¹³C NMR, IR

While commercial suppliers

offer characterization data (¹H

NMR, ¹³C NMR, IR, Mass) with

their standards, detailed

spectral data and peak

assignments were not

available in the consulted

literature.

[11][12]

Synthesis of Lansoprazole Sulfide
The primary synthetic route to Lansoprazole Sulfide involves a nucleophilic substitution

reaction. This condensation reaction joins 2-mercaptobenzimidazole with a substituted pyridine
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derivative, specifically 2-chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy) pyridine.[13][14][15]

The reaction is typically carried out in a solvent in the presence of a base.[13]

Synthesis of Lansoprazole Sulfide

Reaction Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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